Cas no 941935-92-8 (1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate)

• Product Name: 1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate
• CAS No: 941935-92-8
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5500757
• Update Time: 2025-10-21

1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 1-methyl 4-[2-(4-methyl-1-piperazinyl)-6-benzothiazolyl] ester
• 1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate

• Inchi： 1S/C21H21N3O4S/c1-23-9-11-24(12-10-23)21-22-17-8-7-16(13-18(17)29-21)28-20(26)15-5-3-14(4-6-15)19(25)27-2/h3-8,13H,9-12H2,1-2H3
• InChI Key： WJZCNZGCOWEHRG-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(C(OC2C=C3SC(N4CCN(C)CC4)=NC3=CC=2)=O)C=C1

Additional information on 1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate

Introduction to 1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate (CAS No. 941935-92-8)

The compound 1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate, identified by its CAS number 941935-92-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a benzothiazole core and a methylpiperazine substituent, positions this compound as a promising candidate for further exploration in therapeutic interventions.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmaceutical agents. The benzothiazole scaffold, a key structural component of this compound, is well-documented for its broad spectrum of biological activities. It has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methylpiperazine moiety further enhances the pharmacological potential of the molecule by contributing to its solubility and bioavailability. This combination of structural features makes 1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate a compelling subject for research in the quest for innovative therapeutic solutions.

In the realm of drug discovery, the development of multi-target directed ligands has emerged as a strategic approach to address complex diseases. The structural design of this compound aligns with this trend by integrating multiple pharmacophores that can interact with various biological targets. Preliminary in vitro studies have suggested that this molecule exhibits inhibitory activity against several enzymes and receptors implicated in human diseases. Notably, its interaction with protein kinases and GPCR receptors has been observed, which are critical targets in oncology and neurology.

The synthesis of 1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate involves a series of sophisticated chemical transformations that highlight the expertise required in modern organic synthesis. The process begins with the functionalization of the benzothiazole core, followed by the introduction of the methylpiperazine group through nucleophilic substitution reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic strategies not only underscore the technical prowess involved but also demonstrate the compound's feasibility for large-scale production.

One of the most intriguing aspects of this compound is its potential role in addressing neurological disorders. The methylpiperazine moiety is particularly relevant in this context, as it is known to modulate neurotransmitter systems involved in conditions such as depression and anxiety. Current research is focused on evaluating its efficacy in preclinical models to assess its therapeutic potential. Additionally, the compound's interaction with other biological pathways suggests that it may have applications beyond neurological disorders, making it a versatile tool for drug development.

The pharmacokinetic properties of 1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate are another area of active investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its formulation for clinical use. The presence of polar functional groups enhances its solubility in aqueous media, which is advantageous for oral administration. However, further research is needed to understand any potential metabolic liabilities that could affect its bioavailability.

Comparative studies with structurally related compounds have provided valuable insights into the unique properties of this molecule. While analogs with similar scaffolds have been investigated previously, the specific combination of substituents in 1-methyl 4-2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yly benzene - 1 , 4 - dicarboxylate offers distinct advantages in terms of potency and selectivity. These findings are particularly encouraging for researchers working on developing next-generation therapeutics that require high precision and minimal off-target effects.

The future direction of research on this compound is likely to include both computational modeling and experimental validation. Molecular docking studies can help predict binding affinities and interactions with biological targets, while wet-lab experiments will provide empirical data on its efficacy and safety profiles. Collaborative efforts between computational chemists and experimental pharmacologists will be essential to translate these findings into tangible therapeutic benefits.

In conclusion, 1 - methyl - 4 - 2 - ( 4 - methyl piperazin - 1 - yl ) - 1 , 3 - benzothiazol - 6 - yl benzene - 1 , 4 - dicarboxylate ( CAS No . 941935 - 92 - 8 ) represents a significant advancement in pharmaceutical chemistry with its complex structure and multifaceted biological activities . Its potential applications in treating neurological disorders , coupled with ongoing research into its pharmacokinetic properties , make it a promising candidate for further development . As our understanding of drug design evolves , compounds like this will continue to play a crucial role in shaping the future of medicine .